Cas no 27041-98-1 (Furo[3',4':6,7]naphtho[2,3-d]-1,3-dioxol-6(8H)-one,9-(1,3-benzodioxol-5-yl)-5-methoxy-)

Furo[3',4':6,7]naphtho[2,3-d]-1,3-dioxol-6(8H)-one,9-(1,3-benzodioxol-5-yl)-5-methoxy- structure
27041-98-1 structure
Product Name:Furo[3',4':6,7]naphtho[2,3-d]-1,3-dioxol-6(8H)-one,9-(1,3-benzodioxol-5-yl)-5-methoxy-
CAS No:27041-98-1
MF:C21H14O7
MW:378.331666469574
CID:257683
PubChem ID:5318737
Update Time:2025-04-19

Furo[3',4':6,7]naphtho[2,3-d]-1,3-dioxol-6(8H)-one,9-(1,3-benzodioxol-5-yl)-5-methoxy- Chemical and Physical Properties

Names and Identifiers

    • Furo[3',4':6,7]naphtho[2,3-d]-1,3-dioxol-6(8H)-one,9-(1,3-benzodioxol-5-yl)-5-methoxy-
    • 9-(1,3-benzodioxol-5-yl)-5-methoxy-8H-[2]benzofuro[6,5-f][1,3]benzodioxol-6-one
    • LIGNAN J1(P)
    • 9-benzo[1,3]dioxol-5-yl-5-methoxy-8H-furo[3',4':6,7]naphtho[2,3-d][1,3]dioxol-6-one
    • justicidin D
    • Justicidin D (Neojusticin A)
    • Justicidine D
    • Lignan J1
    • Neojusticin
    • NEOJUSTICIN A
    • taiwanin E methyl ether
    • UNII-64H3QN80N2
    • AKOS040746942
    • 27041-98-1
    • 9-(1, 3-benzodioxol-5-yl)-5-methoxy-8H-[2]benzofuro[6, 5-f][1, 3]benzodioxol-6-one
    • SCHEMBL15624855
    • Q27263757
    • CHEMBL455369
    • DTXSID60181521
    • Furo(3',4':6,7)naphtho(2,3-d)-1,3-dioxol-6(8H)-one, 5-methoxy-9-(3,4-(methylenedioxy)phenyl)-
    • 64H3QN80N2
    • Furo(3',4':6,7)naphtho(2,3-d)-1,3-dioxol-6(8H)-one, 9-(1,3-benzodioxol-5-yl)-5-methoxy-
    • 9-(benzo[d][1,3]dioxol-5-yl)-5-methoxyfuro[3',4':6,7]naphtho[2,3-d][1,3]dioxol-6(8H)-one
    • Inchi: 1S/C21H14O7/c1-23-20-12-6-17-16(27-9-28-17)5-11(12)18(13-7-24-21(22)19(13)20)10-2-3-14-15(4-10)26-8-25-14/h2-6H,7-9H2,1H3
    • InChI Key: WOELDRZIQLRDQB-UHFFFAOYSA-N
    • SMILES: O1C(C2=C(C3C=C4C(=CC=3C(C3=CC=C5C(=C3)OCO5)=C2C1)OCO4)OC)=O

Computed Properties

  • Exact Mass: 378.07400
  • Monoisotopic Mass: 378.07395278g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 2
  • Complexity: 626
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 72.4Ų

Experimental Properties

  • PSA: 72.45000
  • LogP: 3.64320

Furo[3',4':6,7]naphtho[2,3-d]-1,3-dioxol-6(8H)-one,9-(1,3-benzodioxol-5-yl)-5-methoxy- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TargetMol Chemicals
T25562-5 mg
Justicidin D
27041-98-1 98%
5mg
¥ 8,400 2023-07-11
TargetMol Chemicals
T25562-50 mg
Justicidin D
27041-98-1 98%
50mg
¥ 16,800 2023-07-11
TargetMol Chemicals
T25562-100 mg
Justicidin D
27041-98-1 98%
100MG
¥ 21,500 2023-07-11
TargetMol Chemicals
T25562-5mg
Justicidin D
27041-98-1 98%
5mg
¥ 8400 2023-09-15
TargetMol Chemicals
T25562-50mg
Justicidin D
27041-98-1
50mg
¥ 16800 2024-07-20
TargetMol Chemicals
T25562-100mg
Justicidin D
27041-98-1
100mg
¥ 21500 2024-07-20
ChromaDex Standards
ASB-00012176-005-5mg
LIGNAN J1
27041-98-1 97.4%
5mg
$182.00 2023-10-25
ChromaDex Standards
ASB-00012176-010-10mg
LIGNAN J1
27041-98-1 97.4%
10mg
$276.00 2023-10-25
TargetMol Chemicals
T25562-25mg
Justicidin D
27041-98-1
25mg
¥ 12800 2024-07-20

Furo[3',4':6,7]naphtho[2,3-d]-1,3-dioxol-6(8H)-one,9-(1,3-benzodioxol-5-yl)-5-methoxy- Related Literature

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